Cas no 871114-02-2 ([1,1'-Biphenyl]-4-sulfonamide, N-(4-hydroxybutyl)-4'-(trifluoromethoxy)-)

• Product Name: [1,1'-Biphenyl]-4-sulfonamide, N-(4-hydroxybutyl)-4'-(trifluoromethoxy)-
• CAS No: 871114-02-2
• MF: C₁₇H₁₈F₃NO₄S
• MW: 389.389334201813
• CID: 659251
• PubChem ID: 11509340
• Update Time: 2025-04-19

[1,1'-Biphenyl]-4-sulfonamide, N-(4-hydroxybutyl)-4'-(trifluoromethoxy)- Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-4-sulfonamide, N-(4-hydroxybutyl)-4'-(trifluoromethoxy)-
• N-(4-hydroxybutyl)-4-[4-(trifluoromethoxy)phenyl]benzenesulfonamide
• CHEMBL218979
• 871114-02-2
• DTXSID90467800
• SCHEMBL2006134
• 4'-Trifluoromethoxybiphenyl-4-sulfonic acid-(4-hydroxybutyl)-amide

• Inchi： 1S/C17H18F3NO4S/c18-17(19,20)25-15-7-3-13(4-8-15)14-5-9-16(10-6-14)26(23,24)21-11-1-2-12-22/h3-10,21-22H,1-2,11-12H2
• InChI Key： PPSAMQQBONEVER-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C2C=CC(=CC=2)OC(F)(F)F)=CC=1)(NCCCCO)(=O)=O

Computed Properties

• Exact Mass: 389.09086372g/mol
• Monoisotopic Mass: 389.09086372g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 8
• Complexity: 505
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 84Ų